Cas no 17834-03-6 (7-Hydroxy Warfarin)

• Product Name: 7-Hydroxy Warfarin
• CAS No: 17834-03-6
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 211352
• PubChem ID: 329827660
• Update Time: 2025-05-19

7-Hydroxy Warfarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-
• 7-Hydroxy Warfarin
• 3-(ALPHA-ACETONYLBENZYL)-4,7-DIHYDROXYCOUMARIN
• 4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)chromen-2-one
• 3-(α-Acetonylbenzyl)-4,7-dihydrocoumarin
• 4-7-Dihydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-[3-oxo-1-(phenyl-d5)butyl]-
• UNII-B92SFW09LJ
• CHEBI:180534
• 17834-03-6
• (R)-7-Hydroxy Warfarin
• PD039346
• 7-Hydroxy warfarin
• MFCD00272668
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-
• starbld0009682
• 7-Hydroxywarfarin
• SCHEMBL17132373
• Q27274527
• COUMARIN, 3-(.ALPHA.-ACETONYLBENZYL)-4,7-DIHYDROXY-
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-
• 4,7-Dihydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
• AKOS037646845
• B92SFW09LJ
• 63740-81-8
• BQSUFDMOXLLKQK-UHFFFAOYSA-N
• NCGC00165932-01
• 2,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-1-benzopyran-4-one
• 3-(alpha-Acetonylbenzyl)-4,7-dihydrocoumarin
• CHEMBL145880
• DTXSID10939074
• A812360
• 4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one
• 3-(.alpha.-Acetonylbenzyl)-4,7-dihydroxycoumarin
• FT-0637612
• AS-71155
• 2,7-Dihydroxy-3-(3-oxo-1-phenylbutyl)-4H-1-benzopyran-4-one
• 2,7-dihydroxy-3-(3-oxo-1-phenyl-butyl)chromen-4-one
• G76784
• DB-044329
• DB-057535
• COUMARIN, 3-(ALPHA-ACETONYLBENZYL)-4,7-DIHYDROXY-
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-; Coumarin, 3-(a-acetonylbenzyl)-4,7-dihydroxy- (8CI); 4,7-Dihydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one; 7-Hydroxywarfarin

• MDL： MFCD00272668
• Inchi： 1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3
• InChI Key： SKFYEJMLNMTTJA-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC(C)=O)O)O

Computed Properties

• Exact Mass: 324.10000
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Melting Point: 220 °C
• Solubility: DMSO: soluble
• PSA: 87.74000
• LogP: 3.31520

7-Hydroxy Warfarin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-39
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 7-Hydroxy Warfarin

CAS No. 17834-03-6: A Comprehensive Overview of 7-Hydroxy Warfarin

7-Hydroxy Warfarin, identified by the CAS registry number 17834-03-6, is a significant compound in the field of pharmacology and medicine. This compound is a hydroxylated derivative of warfarin, a well-known anticoagulant drug. The hydroxylation process occurs at the seventh position of the warfarin molecule, giving rise to its name, 7-Hydroxy Warfarin. This compound has garnered attention due to its potential role in drug metabolism and its implications in therapeutic applications.

The structural elucidation of 7-Hydroxy Warfarin reveals a complex arrangement of functional groups, including hydroxyl and ketone moieties, which contribute to its unique chemical properties. Recent studies have focused on understanding the stereochemistry and conformational flexibility of this compound, which are critical for its biological activity. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to predict the binding affinities of 7-Hydroxy Warfarin to various protein targets, particularly those involved in blood coagulation.

In terms of pharmacokinetics, 7-Hydroxy Warfarin exhibits distinct absorption, distribution, metabolism, and excretion (ADME) profiles compared to its parent compound, warfarin. Preclinical studies have shown that the hydroxylation at the seventh position significantly alters the compound's lipophilicity and solubility, which may influence its bioavailability. These findings are crucial for optimizing drug delivery systems and improving therapeutic outcomes in patients requiring anticoagulant therapy.

The biological activity of 7-Hydroxy Warfarin has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound possesses potent anticoagulant properties, comparable to warfarin but with potential advantages in terms of reduced toxicity and improved efficacy. Recent clinical trials have explored the use of 7-Hydroxy Warfarin as a second-generation anticoagulant agent, particularly for patients with resistance to conventional warfarin therapy.

Beyond its anticoagulant properties, emerging research highlights the potential of 7-Hydroxy Warfarin in other therapeutic areas. For instance, studies have demonstrated its anti-inflammatory and antioxidant activities, suggesting its potential application in chronic diseases such as cardiovascular disorders and neurodegenerative conditions. These multifaceted properties underscore the importance of further investigation into the pharmacological profile of this compound.

In conclusion, CAS No. 17834-03-6 (7-Hydroxy Warfarin) represents a promising candidate in drug development due to its unique chemical structure and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing medical treatments and improving patient care.